![molecular formula C9H9ClO2 B8029614 3-Chlorobenzyl acetate](/img/structure/B8029614.png)
3-Chlorobenzyl acetate
Overview
Description
3-Chlorobenzyl acetate is a useful research compound. Its molecular formula is C9H9ClO2 and its molecular weight is 184.62 g/mol. The purity is usually 95%.
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Scientific Research Applications
Transformation in Microbial Systems : 3-Chlorobenzyl acetate can be transformed in microbial systems, such as by Pseudomonas sp. This transformation involves complex kinetics and does not result in residual substrate concentrations, indicating efficient conversion by the microbial culture (Tros, Schraa, & Zehnder, 1996).
Catalytic Applications : It is used in the regioselective ring-opening reaction of epichlorohydrin with acetic acid, a process important for producing various epoxy resins and reactive polymers for coatings (Yadav & Surve, 2013).
Chemical Synthesis : Involved in the synthesis of complex organic compounds, such as in the formation of pyrrolo[1,2-a]quinoxalines, which has implications in the development of pharmaceuticals and advanced organic materials (Mamedov et al., 2004).
Biochemical Production : It plays a role in the biochemical production of 3-hydroxypropionic acid from acetate in engineered Escherichia coli, indicating its utility in biotechnological applications (Lama et al., 2020).
Environmental Chemistry : this compound is studied for its degradation in environmental systems, such as in the degradation of chlorobenzene in aqueous solutions by pulsed power plasma, which contributes to understanding its environmental impact and breakdown (Jose & Philip, 2019).
Pharmaceutical Research : It is a component in the synthesis of complex molecules with potential antitumor activity, such as in the creation of triazoloquinazolin derivatives, which demonstrates its importance in medicinal chemistry (Zhou et al., 2021).
properties
IUPAC Name |
(3-chlorophenyl)methyl acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c1-7(11)12-6-8-3-2-4-9(10)5-8/h2-5H,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLMVMSDHBQJNTL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1=CC(=CC=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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